2-(2,3-Dihydrobenzofuran-7-yl)acetonitrile

• CAS No.: 485828-88-4
• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-7-yl)acetonitrile
• InChI: InChI=1S/C10H9NO/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3H,4-5,7H2
• InChI Key: ONTHGZCBSRNOMX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2CC#N

Description

2-(2,3-Dihydrobenzofuran-7-yl)acetonitrile is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the oil, toluene (60 ml), pyridine (2.2 ml) and phthalic anhydride (4 g) was heated at 90°-95° C. for 4 hours. The resulting solution was cooled, washed with 10% aqueous potassium carbonate solution, then with dilute hydrochloric acid. The solution was then dried over sodium sulphate and the solvent removed in vacuo to yield an oil. The oil was distilled, (b.p. 120° C./1 mbar) to give 2,3-dihydrobenzo[b]furan-7-ylacetonitrile which rapidly solidified (16.97 g).